4-Amino-3-hydrazino pyridazine

• Molecular Formula: C4H7N5
• Molecular Weight: 125.13 g/mol
• IUPAC Name: 3-hydrazinylpyridazin-4-amine
• InChI: InChI=1S/C4H7N5/c5-3-1-2-7-9-4(3)8-6/h1-2H,6H2,(H2,5,7)(H,8,9)
• InChI Key: RNLMZUYVRCEHHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=NC(=C1N)NN

Description

4-Amino-3-hydrazino pyridazine is a useful research compound. Its molecular formula is C4H7N5 and its molecular weight is 125.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4 g of 4-amino-6-chloro-3-hydrazinopyridazine in 240 ml. of methanol and 60 ml. of 0.5 N sodium hydroxide in methanol are charged into a Paar shaker. To this solutionn, 2 g. of 10% palladium on carbon catalyst is added. The Paar shaker is charged at room temperature with hydrogen to an initial pressure of 50 psi and shaken. After about 4 hours, the reaction mixture is filtered, the solvent evaporated, and the residue extracted with chloroform. The chloroform solution is evaporated to dryness, and the 4-amino-3-hydrazino pyridazine obtained is dissolved in methanol. Hydrogen chloride gas is bubbled in, and the 4-amino-3-hydrazinopyridazine dihydrochloride (m.p. 281°-283°C.) which precipitates is separated by filtration.